molecular formula C12H16N2O3 B8328897 8-Pyridazin-3-yl-1,4-dioxaspiro[4.5]decan-8-ol

8-Pyridazin-3-yl-1,4-dioxaspiro[4.5]decan-8-ol

Cat. No.: B8328897
M. Wt: 236.27 g/mol
InChI Key: LBMSYBZZPYVINE-UHFFFAOYSA-N
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Description

8-Pyridazin-3-yl-1,4-dioxaspiro[4.5]decan-8-ol is a useful research compound. Its molecular formula is C12H16N2O3 and its molecular weight is 236.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H16N2O3

Molecular Weight

236.27 g/mol

IUPAC Name

8-pyridazin-3-yl-1,4-dioxaspiro[4.5]decan-8-ol

InChI

InChI=1S/C12H16N2O3/c15-11(10-2-1-7-13-14-10)3-5-12(6-4-11)16-8-9-17-12/h1-2,7,15H,3-6,8-9H2

InChI Key

LBMSYBZZPYVINE-UHFFFAOYSA-N

Canonical SMILES

C1CC2(CCC1(C3=NN=CC=C3)O)OCCO2

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a solution of pyridazine (17.7 mmol, 1.28 mL) in THF (60 mL) was added 2,2,6,6, lithium tetramethylpiperidine (71 mmol, 10 g) at −78° C. The reaction was then stirred for 6 min and 1,4-dioxa-spiro[4.5]decan-8-one (71 mmol, 11 g) was added. The reaction was stirred for 5 h at −78° C. at which point the reaction was quenched using a solution of ethanol, hydrochloric acid and THF (30 mL, 1:1:1). The reaction was allowed to warm to ambient temperature and the reaction mixture was extracted using EtOAc. The organic layers were combined and dried over MgSO4. The residue was then purified using flash chromatography to afford the desired alcohol (44%, 1.84 g). MS [M+H]+ 237.1.
Quantity
1.28 mL
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reactant
Reaction Step One
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lithium tetramethylpiperidine
Quantity
10 g
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reactant
Reaction Step One
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Quantity
60 mL
Type
solvent
Reaction Step One
Quantity
11 g
Type
reactant
Reaction Step Two
Yield
44%

Synthesis routes and methods II

Procedure details

To a solution of pyridazine (17.7 mmol, 1.28 mL) in THF (60 mL) was added lithium 2,2,6,6-tetramethylpiperidine (71 mmol, 10 g) at −78° C. The reaction was then stirred for 6 min and 1,4-dioxa-spiro[4.5]decan-8-one (71 mmol, 11 g) was added. The reaction was stirred for 5 h at −78° C. at which point the reaction was quenched using a solution of ethanol, hydrochloric acid and THF (30 mL, 1:1:1). The resulting solution was extracted using EtOAc. The organic layers were combined, dried over MgSO4 and concentrated. The residue was purified using flash chromatography to afford the desired alcohol (44%, 1.84 g). MS (M+H)+237.1.
Quantity
1.28 mL
Type
reactant
Reaction Step One
Quantity
10 g
Type
reactant
Reaction Step One
Name
Quantity
60 mL
Type
solvent
Reaction Step One
Quantity
11 g
Type
reactant
Reaction Step Two
Yield
44%

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